This paper shows a numerical investigation of short-to-intermediate austenitic and duplex stainless steel welded starred columns with fixed supports prone to failure by torsional buckling. A finite element model, developed by the same authors in prior work and validated against experimental results, was used (i) to assess the cross-section geometrical properties – secondary warping and torsion constants, (ii) austenitic and duplex stainless steel material mechanical properties, (iii) the elastic buckling behaviour, and (iv) the columns' ultimate resistance. A parametrical analysis was carried out through a broader coverage of cross-section dimensions and member lengths. Finally, the obtained ultimate strengths are used to evaluate if the Eurocode 3: Part 1.4 – column buckling curve “b” – can adequately predict the ultimate column strength. Comparisons between numerical failure load and predicted Eurocode buckling ultimate torsional load showed excessive conservatism. Given this, modifications were proposed in European code following the same methodology, i.e., changing the column buckling curve.

The reliable estimation of the cyclic behaviour of steel beam-to-column joints is essential for the safe design of steel structures under seismic loading. The T-stub is an essential component in steel beam-to-column joints. This paper presents the framework and implementation of a decoupled component model for the T-stub under cyclic loading. This decoupled model splits the single hysteretic spring representation of the T-stub into two separate hysteretic springs, one representing the quadrant where tensile forces are present and the other the quadrant with compressive forces. The results indicate that because of the degradation of the response of the T-stub with multiple loading cycles, the equivalence between the single spring model, and the decoupled double spring model is not trivial. Exact equivalence rules are proposed for the definition of the properties of the decoupled model. The accuracy of the model is validated by comparison with experimental test results. The decoupled model overcomes the problem of using a single spring to represent the T-stub in a steel joint that is not able to lead to correct results because it is unable to mobilize compressive forces in the T-stub as it occurs.

The objectives of this work are to study the influence of structural size on the plastic hinge length of square concrete-filled steel tubular (CFST) columns and to discover the influence of confinement generated by steel tubes on the plastic hinge length. A total of 24 square CFST columns were designed and tested with different column widths (i.e., 200 mm ∼ 800 mm) and different confinement effects (described by width-to-thickness ratio, i.e., 50, 80 and 100). The failure behavior and the curvature distributions of the tested columns subjected to axial compression loads and horizontal cycling loads were reported, and the corresponding plastic hinge lengths of the columns were obtained. The test results indicate that, as the column width increases, the plastic hinge length increases linearly, about 0.6– 0.9 times the column cross-sectional widths. Also, as the confinement effect increases, namely, the magnitude of the width-to-thickness ratio decreases, the plastic hinge length decreases slightly. Moreover, the non-dimensional plastic hinge length, defined as the ratio of plastic hinge length and column width, was proposed. The non-dimensional plastic hinge length decreases with increasing the column width, showing a significant size effect. An empirical formula for predicting the magnitude of the plastic hinge length of CFST columns was established.

This study explores the mechanical performance of heavy-weight concrete-filled mild/stainless steel tubular columns under axial compression. An experimental programme comprising six short and six long circular specimens was carried out, in which a special mixed heavy-weight concrete (HWC) with a self-compacting nature was utilised to assist the widespread of such structural components. Comprehensive numerical analysis was also performed after the validations against the obtained test results. Specifically, the developed numerical models included a constitutive relationship for the confined HWC, with which the tested columns' compressive behaviour (particularly the less ductile post-peak behaviour) can be reproduced accurately. Based on obtained experimental and numerical results, the loads shared by the outer spiral welded circular tube and infilled concrete have been separated and traced. This has assisted in a clear and accurate identification of the resistance capacity contributed by individual components. A refined solution for the design of circular heavy-weight concrete-filled mild/stainless steel tubular columns has been proposed accordingly. Moreover, together with the experimental results, a series of numerical analysis were also performed to assess the applicability/accuracy of the existing design specifications regarding the member capacities of long columns, where global buckling effects were considered.

A new bending connection between a steel beam and concrete-encased composite column (CECS) with a bolted flange plate is proposed which maintains the integrity of the column and allows for the interchangeability of the beam for improvement of the connection. The confinement of the steel plates and the central steel core (H-section column) is provided by reinforced concrete and cover plates, thus lateral torsional and local buckling of the through plate (TP) and the central core is prevented. Three full-scale samples of the proposed exterior connection with variable TP thickness and different bending capacities under lateral cyclic and constant axial loads in the column were tested. The moment contribution in the components and seismic behavior of the connection were studied. The load transfer to the panel zone occurred through four components in the bending plane; TP, concrete performance, tensile studs, and side plates. The average share of the resistant elements which is immediately behind the front plate were determined as 56%, 26%, 12.50%, and 5.5%, respectively. The internal panel zone remained undamaged and the stresses were below the yield limit, so that the plastic hinge could occur outside the connecting members in the beam. In general, the specimens with sufficient pre-tensioning in the connection bolts had stable hysteresis curves and less pinching. In addition, these specimens showed acceptable energy dissipation that provided a high ductility index.

This paper conducted lateral impact tests on 10 concrete-filled weathering steel tubular (CFWST) columns and studied the effect of prestressing on their resistance to lateral impact. The results indicate that by using prestressed cantilever members, the impact resistance of the column can be significantly improved. This is mainly due to the reduction of tensile stress level in the steel tube at the fixed end of the cantilever column and of the overall plastic deformation of the member, which is achieved through the application of prestress. Furthermore, the test process was also simulated numerically. Based on verifying the correctness of the numerical simulation, the parameters of the full-scale model are analyzed. The impact resistance of the model was evaluated by considering various factors such as impact angle, impact point height ratio, prestress ratio, width-thickness ratio, slenderness ratio, and mass ratio. Based on these analyses, empirical formulas for the lateral ultimate displacement and bending moment of the cantilever members were derived. Particularly, considering the difference in yield strength between tension and compression sides, the theoretical calculation of plastic limit bending moment of concrete-filled square steel tubular members is modified. Additionally, the damage level of the component is defined, and the damage limit value of the concrete-filled steel tubular cantilever column is given based on the different damage grades. On this basis, considering the bending bearing capacity and displacement response of the component, an impact resistance design approach based on the performance of the component is proposed.

This study reported the axial compression behavior of square Q690E/Q960E high-strength steel (HSS) tubes in cold regions. Sixteen HSS tubes with various wall thicknesses were tested at −80– 20 °C. Most of the tested HSS tubes failed in elastic local buckling. Low temperatures exhibited limited improvements (less than 8%) on their compressive resistances (Pu). Finite-element (FE) models considering low-temperature material properties were developed and used for further parametric studies. The FE parametric studies examined the influence of low temperatures and cross-sectional slenderness. Finally, this paper also checked the validity of different code equations on predicting Pu of HSS tubes at low temperatures.

To improve the deformation capacity of low-rise shear walls, an alternative approach of self-slitting squat composite shear wall with concrete-filled steel tubular columns (SSLSST) was proposed by the authors. This paper presents the experimental results of five SSLSST specimens subjected to cyclic loading, experimental parameters included steel tube thickness (ts), spacing of transverse reinforcement (S), axial compression ratio (n), and shear stud arrangement of inner steel tube. The results showed that owing to weakened effects of both horizontal anchorage to concrete and vertical shear resistance, the self-slit occurred in the SSLSST specimen with half-section shear studs of inner steel tube; SSLSST specimens maintained integrality to resist lateral force like the normal shear wall before the yielding status; with the lateral deformation increasing, the SSLSST specimens were divided into three independent column-type segments to jointly resist both lateral and compressive forces, and the seismic damage mainly concentrated within the slits, resulting in the seismic damage of the whole shear wall body was reduced. Increasing both S and ts can not only greatly improved the seismic resistance and ductility but also reduced the seismic damage and post-earthquake residual deformation (PERD). As expected, high n was not beneficial for the ductility ratio, energy dissipation, and PERD. Generally, the proposed SSLSST showed slight seismic damage, good seismic resistance capacity, ductility, and self-centering ability. Therefore, it is worthy to promote this new type of low-rise shear wall system to actual engineering.

Stainless steel is increasingly being used in architectural structures, especially in large space structures which pursue artistic effects. Although stainless steel has better fire resistance than carbon steel, fire retardant coatings are rarely used for stainless steel structures. Based on the 11th Jiangsu Horticultural Expo, a 1:4 scale model was established to explore the fire behaviour of large space stainless steel structures. The air temperature, structural temperature, thermal radiation and structural displacement were investigated. The research showed that air temperature above the fire source was radial. With distance from the fire source increasing, air temperature dropped faster and faster. The structural temperature showed a linear increase during combustion. For the members not directly exposed to fire, the temperature was generally less than 100 °C. While the temperature of the members directly exposed to fire reached up to 200 °C. During the whole test, the large space stainless steel structure was in an elastic stage. The displacement of both ends of the member directly above the fire source was the largest. The structure on the side where the fire source was placed moved upwards and that on the other side moved downwards. When each test finished, the structural displacement was restored to the original state taking about two hours. The test results showed that the large space stainless steel structure was safe when subject to the natural fire during the normal service. Detailed test methods are provided herein, which offers a significant reference for similar research on large space steel structures.

This study conducted an experiment on corner stainless-clad bimetallic steel (SBS) specimens to clarify the coupling effects of the cold-forming process and fire exposure on the monotonic mechanical properties of SBS, where different exposure temperatures and cooling methods were considered. The SBS produced through the explosive welding method was used to obtain cold-formed specimens. After the cold-forming process and fire exposure, no obvious cracking was observed in the stainless-steel cladding and metallurgical bonding layer. Based on the tensile coupon test results, the yield plateau in the stress–strain curve of the virgin SBS specimen disappeared because of the cold-forming process. The effects of the exposure temperature and cooling method on the stress–strain curves of the corner SBS specimen were clarified. The variation trends of the key mechanical parameters were discussed. Predictive equations were proposed for the key mechanical parameters of corner SBS specimen after fire exposure. Two constitutive models were suggested for the corner SBS stress–strain curves with and without the yield plateau, which could be used in the numerical and theoretical investigations on the post-fire-resistant performance of cold-formed SBS components. Comparing the experimental and predicted results indicated that the residual monotonic stress–strain curves of the corner SBS could be accurately described using the proposed constitutive models.